Cas no 2090982-78-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2090982-78-6
• MF: C₆H₈ClF₃O₃S
• MW: 252.639130592346
• CID: 5254246
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H8ClF3O3S/c7-14(11,12)3-5-1-4(2-13-5)6(8,9)10/h4-5H,1-3H2
• InChI Key： KNJLQSDVPCRPBR-UHFFFAOYSA-N
• SMILES： O=S(CC1CC(C(F)(F)F)CO1)(Cl)=O

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 292.8±35.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

CAS NO 2090982-78-6: A Promising Compound in Biomedical Research

CAS NO 2090982-78-6 is a novel compound that has garnered significant attention in the field of biomedical research. This compound, while still in the early stages of investigation, exhibits potential applications in various therapeutic areas, including oncology, neurodegenerative diseases, and inflammation. The unique chemical structure of CAS NO 2090982-78-6 contributes to its versatility, making it a valuable subject for preclinical studies.

In recent years, there has been a growing interest in compounds with dual pharmacological activities, and CAS NO 2090982-78-6 is no exception. Research suggests that this compound may possess both anti-cancer and neuroprotective properties, which could be harnessed for the development of multi-target therapies. Such dual action compounds are particularly appealing in the context of complex diseases like cancer and neurodegenerative disorders, where a single therapeutic agent can address multiple pathological pathways.

CAS NO 2090982-78-6 has been shown to interact with several key molecular targets, including kinases, receptor tyrosine kinases, and nitric oxide synthase. These interactions are thought to underlie its observed effects on cell proliferation, apoptosis, and inflammation. For instance, in preclinical models of cancer, CAS NO 2090982-78-6 has demonstrated the ability to inhibit tumor growth by inducing apoptosis in cancer cells while sparing normal cells, which is a highly desirable characteristic for anti-cancer agents.

The development of effective therapies for neurodegenerative diseases remains a significant challenge, but CAS NO 2090982-78-6 offers hope in this regard. Studies have indicated that this compound may exert neuroprotective effects by reducing oxidative stress and inflammation in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that CAS NO 2090982-78-6 could be a valuable candidate for the treatment of these debilitating conditions.

In addition to its therapeutic potential, CAS NO 2090982-78-6 has shown promise as a research tool in understanding disease mechanisms. By studying the effects of this compound on cellular pathways, researchers can gain valuable insights into the molecular basis of diseases such as cancer and neurodegenerative disorders. This dual role as both a therapeutic agent and a research tool underscores the importance of CAS NO 2090982-78-6 in advancing biomedical science.

The journey from discovery to clinical application is a long and rigorous one, but the early results for CAS NO 2090982-78-6 are encouraging. Ongoing preclinical studies aim to further characterize its safety, efficacy, and mechanism of action, with the ultimate goal of translating these findings into human clinical trials. If successful, CAS NO 2090982-78-6 could pave the way for a new class of drugs that address unmet medical needs in oncology and neurodegenerative diseases.

As biomedical research continues to evolve, compounds like CAS NO 2090982-78-6 remind us of the boundless potential for innovation in drug discovery. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full therapeutic potential of such compounds and bring much-needed relief to patients worldwide.